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Compound of Interest

Compound Name: 8-Nonen-1-ol

Cat. No.: B109591 Get Quote

Physical Properties of 8-Nonen-1-ol: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
8-Nonen-1-ol is a long-chain unsaturated fatty alcohol with applications in the fragrance, flavor,

and specialty chemical industries. A thorough understanding of its physical properties is crucial

for its application in synthesis, formulation, and quality control. This technical guide provides a

detailed overview of the melting and boiling points of 8-Nonen-1-ol, including experimental

protocols for their determination.

Core Physical Properties
The physical state of 8-Nonen-1-ol under standard conditions is a colorless to almost colorless

clear liquid.[1][2] This indicates that its melting point is below ambient temperature.

Data Summary
The following table summarizes the key physical properties of 8-Nonen-1-ol.
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Property Value Pressure Reference

Boiling Point 133 - 135 °C 20 mmHg [1]

Melting Point < 20 °C N/A
Inferred from physical

state

Purity ≥ 98% (GC) N/A [1]

Experimental Protocols
Accurate determination of physical properties such as boiling and melting points is fundamental

to characterizing a chemical substance. The following sections detail the standard

methodologies for these measurements.

Boiling Point Determination by Distillation
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For purification and characterization, the boiling point is often determined by

distillation.

Principle: This method involves heating a liquid to its boiling point, condensing the vapor, and

collecting the distillate. The temperature of the vapor is measured as it passes into the

condenser, which, at equilibrium, represents the boiling point of the liquid at the given pressure.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle or oil bath

Boiling chips or a magnetic stirrer
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Manometer (for vacuum distillation)

Procedure:

The liquid sample (8-Nonen-1-ol) is placed in the distillation flask along with boiling chips or

a stir bar to ensure smooth boiling.

The apparatus is assembled for simple or fractional distillation. For a substance like 8-
Nonen-1-ol with a relatively high boiling point, vacuum distillation is employed to prevent

decomposition. The system is connected to a vacuum source, and the pressure is lowered to

the desired value (e.g., 20 mmHg).

The flask is heated gently.

As the liquid boils, the vapor rises and comes into contact with the thermometer bulb. The

temperature reading will rise and then stabilize.

The stable temperature at which the liquid is actively distilling and condensing is recorded as

the boiling point at that specific pressure.

Purity Analysis by Gas Chromatography (GC)
The purity of 8-Nonen-1-ol is typically determined using gas chromatography, often coupled

with a flame ionization detector (FID).

Principle: Gas chromatography separates components of a mixture based on their differential

partitioning between a stationary phase (in a column) and a mobile phase (an inert gas). The

time it takes for a component to travel through the column (retention time) is characteristic of

that compound. The area under the peak in the chromatogram is proportional to the

concentration of the component.

Apparatus:

Gas chromatograph equipped with a flame ionization detector (FID)

Appropriate capillary column (e.g., a polar column for an alcohol)

Injector
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Data acquisition system

Procedure:

A small, precise volume of the 8-Nonen-1-ol sample is injected into the heated injector of the

gas chromatograph.

The sample is vaporized and carried by an inert gas (e.g., helium or nitrogen) through the

column.

The components of the sample are separated based on their boiling points and interactions

with the stationary phase.

The separated components are detected by the FID as they exit the column.

The resulting chromatogram is analyzed to determine the percentage of 8-Nonen-1-ol
relative to any impurities.

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for the determination and verification of

the physical properties of a liquid sample like 8-Nonen-1-ol.
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Workflow for Physical Property Determination of 8-Nonen-1-ol

Sample Preparation & Initial Assessment

Boiling Point Determination

Melting Point Estimation

Data Analysis & Reporting

Obtain 8-Nonen-1-ol Sample

Assess Purity (e.g., GC)

Assemble Distillation Apparatus

Observe Physical State at RTPerform Vacuum Distillation

Record Stable Vapor Temperature

Compare with Literature Values

Infer Melting Point Range

Generate Technical Report

Click to download full resolution via product page

Caption: Logical workflow for the determination of physical properties of 8-Nonen-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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